2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide

• IUPAC Name: 2-(4-formyl-2-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C20H22N2O5/c1-25-19-12-15(13-23)2-7-18(19)27-14-20(24)21-16-3-5-17(6-4-16)22-8-10-26-11-9-22/h2-7,12-13H,8-11,14H2,1H3,(H,21,24)
• InChI Key: DLQQGXHAAKYXCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide, also known as FMPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMPPA is a derivative of the natural compound vanillin and has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are known to be involved in the inflammatory response and the development of cancer. By inhibiting the activity of COX-2, this compound may have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies. In one study, this compound was shown to inhibit the growth of human breast cancer cells. In another study, this compound was shown to reduce inflammation in a mouse model of inflammatory bowel disease. However, more studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it is stable under normal laboratory conditions. However, one limitation is that this compound is not very soluble in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties and its potential use as a therapeutic agent. Another direction is to study its potential applications in agriculture and material science. Additionally, more studies are needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.

Scientific Research Applications

2-(4-formyl-2-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, this compound has been studied as a potential herbicide. In material science, this compound has been studied for its potential use in the synthesis of polymers.